Cas no 175201-91-9 (3-Amino-4-(propylsulfonyl)thiophene-2-carboxylic acid)

• Product Name: 3-Amino-4-(propylsulfonyl)thiophene-2-carboxylic acid
• CAS No: 175201-91-9
• MF: C₈H₁₁NO₄S₂
• MW: 249.307239770889
• CID: 906283
• PubChem ID: 4350089
• Update Time: 2025-04-19

3-Amino-4-(propylsulfonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(propylsulfonyl)thiophene-2-carboxylic acid
• 3-Amino-4-(n-propylsulphonyl)thiophene-2-carboxylic acid
• 3-AMINO-4-(N-PROPYLSULFONYL)THIOPHENE-2-CARBOXYLIC ACID
• 3-amino-4-(propylsulfonyl)-2-Thiophenecarboxylic acid
• 3-amino-4-propylsulfonylthiophene-2-carboxylic acid
• 3-amino-4(propylsulfonyl)thiophene-2-carboxylic acid
• GLGDZBUCEUWQMJ-UHFFFAOYSA-N
• DTXSID70402239
• SCHEMBL3463309
• 3-Amino-4-(propane-1-sulfonyl)thiophene-2-carboxylic acid
• 175201-91-9
• Oprea1_648061
• DA-24300

• Inchi： 1S/C8H11NO4S2/c1-2-3-15(12,13)5-4-14-7(6(5)9)8(10)11/h4H,2-3,9H2,1H3,(H,10,11)
• InChI Key： GLGDZBUCEUWQMJ-UHFFFAOYSA-N
• SMILES： S(C1=CSC(C(=O)O)=C1N)(CCC)(=O)=O

Computed Properties

• Exact Mass: 249.01303
• Monoisotopic Mass: 249.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 97.46